Cas no 552-63-6 (Tropic acid)

• Product Name: Tropic acid
• CAS No: 552-63-6
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00004255
• CID: 82503
• PubChem ID: 10726
• Update Time: 2025-06-13

Tropic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-phenylpropanoic acid
• Tropic Acid
• TROPIC ACID, DL-(RG)
• α-(Hydroxymethyl)benzeneacetic Acid
• DL-Tropic Acid
• <small>DL<
• small>-Tropic Acid
• 2-Phenylhydracrylic acid
• 3-Hydroxy-2-phenylpropionic acid
• NSC 20990
• Tropate
• (+-)-tropic acid
• alpha-(Hydroxymethyl)benzeneacetic acid
• beta-hydroxyhydratropic acid
• Hydracrylic acid, 2-phenyl-
• alpha-(Hydroxymethyl)phenylacetic acid
• alpha-Phenyl-beta-hydroxypropionic acid
• Hydratropic acid, beta-hydroxy-
• Benzeneacetic acid, .alpha.-(hydroxymethyl)-
• 2-Phenylhydroacrylic acid
• alpha-Toluic acid, alpha-(hydroxymethyl)-
• JACRW
• dl-tropic
• A-PHENYL-B-HYDROXYPROPIONIC ACID
• DL-A-PHENYLHYDRACRYLIC ACID
• TROPIC ACID, DL-
• Hyoscine Butylbromide EP Impurity B
• Hyoscine Butylbromide Impurity 2（Hyoscine Butylbromide EP Impurity B）
• 2-PHENYL-3-HYDROXYPROPIONIC ACID
• PS-5286
• Tropic acid, monosodium salt
• Q2823318
• b-Hydroxyhydratropate
• UNII-9RM4U80765
• Tropicamide impurity C
• tropasaure
• Tropic acid, (.+/-.)-
• MFCD00211262
• CS-W021934
• 529-64-6
• Oprea1_210445
• Tropic acid, (S)-isomer
• 552-63-6
• ATROPINE SULFATE IMPURITY C [EP IMPURITY]
• Cambridge id 5132935
• alpha-(Hydroxymethyl)benzeneacetate
• 3-Hydroxy-2-phenylpropionate
• (+/-)-Tropic acid
• W-105782
• alpha-(Hydroxymethyl)phenylacetate
• EINECS 208-465-3
• AC-23896
• NSC20990
• DTXSID90862179
• NSC-20990
• Racemic tropic acid
• Hydratropic acid, .beta.-hydroxy-
• Tropic acid, (R)-isomer
• HMS1577B17
• 9RM4U80765
• TROPICAMIDE IMPURITY C [EP IMPURITY]
• 2-phenylhydracrylate
• FT-0625524
• AMY40428
• SY030594
• 2-phenyl-3-hydroxypropanoic acid
• (1)-(Hydroxymethyl)phenylacetic acid
• Tropic acid, (+-)-isomer
• a-(Hydroxymethyl)benzeneacetate
• DL-TROPICACID
• (+-)-Tropate
• 3-Hydroxy-2-phenylpropanoicacid
• Benzeneacetic acid, alpha-(hydroxymethyl)-
• Tropic acid, 98%
• FT-0651762
• MFCD00211261
• MFCD00004255
• 28845-94-5
• SDCCGMLS-0064629.P001
• 9392A742-913E-4F50-B2BE-B3E01B793DD6
• a-(hydroxymethyl)phenylacetic acid
• Tropicamide impurity C, European Pharmacopoeia (EP) Reference Standard
• di-Tropic acid
• EINECS 209-020-6
• T0533
• a-Phenyl-b-hydroxypropionate
• a-(Hydroxymethyl)phenylacetate
• Benzeneacetic acid, .alpha.-(hydroxymethyl)-, (.+/-.)-
• (+/-)-3-HYDROXY-2-PHENYLPROPIONIC ACID
• .alpha.-Toluic acid, .alpha.-(hydroxymethyl)-
• (2RS)-3-Hydroxy-2-phenylpropanoic Acid (Tropic Acid)
• BENZENEACETIC ACID, .ALPHA.-(HYDROXYMETHYL)-, (+/-)-
• Tropic acid, Vetec(TM) reagent grade, 98%
• CHEBI:30765
• s5689
• b-Hydroxyhydratropic acid
• DL-TROPIC ACID;TROPIC ACID
• EN300-105884
• alpha-Phenyl-beta-hydroxypropionate
• (2RS)-3-HYDROXY-2-PHENYLPROPANOIC ACID
• Z1080722424
• NS00042941
• TROPIC ACID [MI]
• bmse000413
• HY-W041194
• (+/-)-2-Phenyl-3-hydroxypropionic acid
• Tropic acid 3-Hydroxy-2-phenylpropanoic acid
• beta-Hydroxyhydratropate
• 3-hydroxy-2-phenyl-propanoic acid
• TROPIC ACID, (+/-)-
• SY212594
• C01456
• alpha-Phenylhydracrylic acid
• SCHEMBL468727
• 2-hydroxymethyl-2-phenylacetic acid
• AKOS005609216
• SY009488
• Ipratropium EP Impurity C
• Hyoscine Butylbromide Imp. B (EP): (2RS)-3-Hydroxy-2-phenylpropanoic Acid (DL-Tropic Acid; Tropic Acid)
• BBL010661
• (S)-3-hydroxy-2-phenyl-propionic acid
• DB-372148
• STK801680
• Tropicacid
• Tropic acid

• MDL： MFCD00004255
• Inchi： 1S/C9H10O3/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-5,8,10H,6H2,(H,11,12)
• InChI Key： JACRWUWPXAESPB-UHFFFAOYSA-N
• SMILES： OCC(C(=O)O)C1C=CC=CC=1
• BRN： 2209199

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: White to off white crystalline powder
• Density: 1.262±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 116-118 °C (lit.)
• Boiling Point: 322.5℃ at 760 mmHg
• Flash Point: 163.1℃
• Solubility: Slightly soluble (28 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (20 g/L) at 20°C, ethanol, ether, alcohol, and methanol (0.1 g/ml).
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 57.53000
• LogP: 0.84710
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Solubility: Soluble in alcohol and ether, practically insoluble in petroleum ether
• Merck: 14,9779

Tropic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• RTECS：CY8535000
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives